Cas no 1592785-44-8 (1-(4-Aminooxan-4-yl)prop-2-yn-1-one)

• Product Name: 1-(4-Aminooxan-4-yl)prop-2-yn-1-one
• CAS No: 1592785-44-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5712161
• PubChem ID: 116604631
• Update Time: 2025-07-01

1-(4-Aminooxan-4-yl)prop-2-yn-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Aminooxan-4-yl)prop-2-yn-1-one
• 1592785-44-8
• EN300-794966
• 2-Propyn-1-one, 1-(4-aminotetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C8H11NO2/c1-2-7(10)8(9)3-5-11-6-4-8/h1H,3-6,9H2
• InChI Key： QORKOSZUHILFTG-UHFFFAOYSA-N
• SMILES： O1CCC(C(C#C)=O)(CC1)N

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.134±0.06 g/cm3(Predicted)
• Boiling Point: 265.7±40.0 °C(Predicted)
• pka: 5.88±0.20(Predicted)

Additional information on 1-(4-Aminooxan-4-yl)prop-2-yn-1-one

Introduction to 1-(4-Aminooxan-4-yl)prop-2-yn-1-one (CAS No. 1592785-44-8)

1-(4-Aminooxan-4-yl)prop-2-yn-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework that combines an oxazine ring with an amino group, an alkyne moiety, and a carbonyl group. This compound, identified by its Chemical Abstracts Service (CAS) number 1592785-44-8, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in advancing drug discovery efforts. The structural features of this molecule make it a versatile intermediate, facilitating the development of novel therapeutic agents targeting various biological pathways.

The oxazine ring in 1-(4-Aminooxan-4-yl)prop-2-yn-1-one serves as a key pharmacophoric element, contributing to the compound's interactions with biological targets. Oxazines are known for their stability and ability to form hydrogen bonds, which are crucial for the binding affinity of drug molecules. The presence of the amino group further enhances the compound's reactivity, allowing for further functionalization through various chemical transformations. These attributes make it a valuable building block in medicinal chemistry.

The alkyne functionality in the molecule provides a site for further chemical modifications, enabling the synthesis of more complex structures. Alkynes are widely used in organic synthesis due to their high reactivity and ability to participate in diverse reactions such as Sonogashira coupling, which is particularly useful in constructing carbon-carbon bonds. The carbonyl group, located at the terminal position of the propynyl chain, can undergo reactions such as condensation or reduction, offering multiple pathways for derivatization.

Recent advancements in pharmaceutical research have highlighted the importance of 1-(4-Aminooxan-4-yl)prop-2-yn-1-one in the development of novel therapeutic agents. Studies have demonstrated its potential in inhibiting specific enzymes and receptors involved in inflammatory and metabolic disorders. The compound's ability to modulate biological pathways makes it a promising candidate for further investigation in preclinical studies. Researchers have explored its interactions with proteins such as kinases and phosphodiesterases, which are key targets in oncology and cardiovascular diseases.

The synthesis of 1-(4-Aminooxan-4-yl)prop-2-yn-1-one involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the oxazine ring through cyclization reactions involving diamines and epoxides. Subsequent steps involve introducing the alkyne and carbonyl functionalities through selective reactions such as acetylene formation and condensation reactions. The final product is obtained after purification and characterization using spectroscopic techniques such as NMR and mass spectrometry.

In conclusion, 1-(4-Aminooxan-4-yl)prop-2-yn-1-one (CAS No. 1592785-44-8) is a structurally unique and versatile compound with significant potential in pharmaceutical applications. Its combination of pharmacophoric elements makes it an excellent candidate for drug discovery efforts aimed at developing novel therapeutics for various diseases. Ongoing research continues to explore its biological activities and synthetic utility, ensuring its continued relevance in medicinal chemistry.